Cas no 649556-30-9 (Benzene, 1-[4,4-bis(4-methylphenyl)-3-butenyl]-2-methyl-)

Benzene, 1-[4,4-bis(4-methylphenyl)-3-butenyl]-2-methyl- structure
649556-30-9 structure
Product Name:Benzene, 1-[4,4-bis(4-methylphenyl)-3-butenyl]-2-methyl-
CAS No:649556-30-9
MF:C25H26
MW:326.473947048187
CID:411349
PubChem ID:11427368
Update Time:2025-04-19

Benzene, 1-[4,4-bis(4-methylphenyl)-3-butenyl]-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-[4,4-bis(4-methylphenyl)-3-butenyl]-2-methyl-
    • 1-[4,4-bis(4-methylphenyl)but-3-enyl]-2-methylbenzene
    • 649556-30-9
    • DTXSID60465595
    • Inchi: 1S/C25H26/c1-19-11-15-23(16-12-19)25(24-17-13-20(2)14-18-24)10-6-9-22-8-5-4-7-21(22)3/h4-5,7-8,10-18H,6,9H2,1-3H3
    • InChI Key: GHZGYZUPENCQID-UHFFFAOYSA-N
    • SMILES: C(C1C=CC=CC=1C)C/C=C(\C1C=CC(C)=CC=1)/C1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 326.20358
  • Monoisotopic Mass: 326.203450829g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 380
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.8
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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